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Compound of Interest

Compound Name: Benzamide-d5

Cat. No.: B13443710

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides crucial safety, operational, and
disposal information for Benzamide-d5. As a deuterated analog of Benzamide, its chemical
properties and associated hazards are considered equivalent to the parent compound. The
following procedures are based on established safety data for Benzamide to ensure a secure
laboratory environment.

Hazard Identification and Precautionary Measures

Benzamide is classified with several hazards that must be addressed through careful handling
and appropriate protective measures. It is harmful if swallowed, can cause skin and eye
irritation, may lead to respiratory irritation, and is suspected of causing genetic defects.[1][2]

Precautionary Statements:

Obtain special instructions before use.[3]

Do not handle until all safety precautions have been read and understood.[3]

Avoid breathing dust.[4]

Wash skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]
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Use only in a well-ventilated area, preferably a chemical fume hood.[4][5]
Wear protective gloves, protective clothing, eye protection, and face protection.[3]
Store in a tightly closed container in a cool, well-ventilated area.[5][6]

Dispose of contents/container to an approved waste disposal plant.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. The

following equipment is mandatory when handling Benzamide-d5.

PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles or Face Shield

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[3][7]

Skin Protection

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect before

use.[7]

Lab Coat

Should be clean, fully
buttoned, and fit properly to

prevent skin exposure.[5][8]

Respiratory Protection

NIOSH-approved Respirator

Required when dusts are
generated or if ventilation is

inadequate.[3][9]

Body Protection

Full-length Trousers and

Closed-toe Shoes

Required to protect the lower

body from potential spills.[8]

Operational Plan for Safe Handling

A systematic, step-by-step approach is essential to minimize exposure and ensure safety

during the handling of Benzamide-d5.

Methodology for Weighing and Handling:
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e Preparation: Ensure a certified chemical fume hood is operational.[4] Don all required PPE
as specified in the table above. Prepare all necessary equipment (spatulas, weighing
vessels, solvent, etc.) and place it within the fume hood.

» Weighing:

o Place a clean, dry weighing vessel on an analytical balance inside the ventilated enclosure
and tare to zero.[4]

o Carefully transfer the desired amount of Benzamide-d5 to the weighing vessel using a
clean spatula, minimizing any dust generation.[4]

o Record the exact weight.

o Transfer/Dissolving: Add the weighed solid to a suitable solvent in an appropriate flask or
container within the fume hood.

o Storage: Store the compound in a tightly closed and clearly labeled container in a cool, dry,
well-ventilated area away from incompatible materials like strong oxidizing agents.[3][5]

o Housekeeping: Clean all equipment and the work area thoroughly after handling.
Decontaminate surfaces with a suitable solvent and wash hands thoroughly.[4]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

First Aid Measures
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[2][3]

Take off immediately all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact _ _ o
least 15 minutes.[2][3] Get medical advice if

irritation persists.[7]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[2][3]

Do NOT induce vomiting. If the victim is
conscious, rinse their mouth with water and
Ingestion provide two glasses of water to drink. Call a

physician or poison control center immediately.

[2](3]

Spill and Leak Protocol

o Evacuate: Evacuate non-essential personnel from the immediate area.[4]
o Ventilate: Ensure the area is well-ventilated.[4]

o Contain: Wearing appropriate PPE, contain the spill. Use an inert absorbent material like
vermiculite or sand for cleanup.[4][10] Avoid creating dust.

o Collect: Carefully sweep or scoop the contained material into a designated and labeled
hazardous waste container.[4]

o Decontaminate: Clean the spill area with soap and water, and collect all cleaning materials
as hazardous waste.[4]

e Report: Report the incident to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.[9]
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Disposal Plan

All waste containing Benzamide-d5 must be treated as hazardous waste.
Step-by-Step Disposal Guidance:

» Waste Collection: Collect all excess solid material and any contaminated consumables (e.g.,
gloves, weighing paper, wipes) in a designated hazardous waste container.[4]

» Container Labeling: The container must be chemically compatible, sealed, and clearly
labeled with "Hazardous Waste," the full chemical name ("Benzamide-d5"), and any
associated hazard symbols.[9]

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area, away from incompatible materials.[9]

o Disposal Request: Follow your institution's protocol to arrange for pickup by the EHS office
or a licensed hazardous waste contractor for final disposal, likely via incineration.[9][11] Do
not dispose of this chemical down the drain or in regular trash.[12]

Quantitative Data Summary

The following data for Benzamide (CAS No. 55-21-0) is provided for reference.

Property Value

Molecular Formula C7H7NO

Molecular Weight 121.14 g/mol [6]

Appearance White solid[3][6]

Melting Point 125 - 129 °C/ 257 - 264.2 °F[3]
Boiling Point 288 °C / 550.4 °F[6]

Flash Point 180 °C / 356 °F[3]

Acute Oral Toxicity (LD50) 1160 mg/kg (Mouse)[2][6]
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Mandatory Visualization

The diagram below illustrates the standard workflow for safely handling and disposing of
Benzamide-d5 in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Benzamide-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b13443710?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/IN/pdf/sds-DA001G7Z.pdf
https://pim-resources.coleparmer.com/sds/23177.pdf
https://www.fishersci.com/store/msds?partNumber=AC159331000&productDescription=BENZAMIDE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Benzamide_N_benzoyl_N_phenylmethyl.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2895.pdf
https://www.actylislab.com/msds/Benzamide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_N_methyl_2_phenylamino_benzamide.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Essential_Guidance_on_the_Disposal_of_N_methyl_2_phenylamino_benzamide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_amino_N_3_hydroxypropyl_benzamide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Benzamide_N_benzoyl_N_phenylmethyl_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Acetyl_2_phenylmethoxy_benzamide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b13443710#personal-protective-equipment-for-handling-benzamide-d5
https://www.benchchem.com/product/b13443710#personal-protective-equipment-for-handling-benzamide-d5
https://www.benchchem.com/product/b13443710#personal-protective-equipment-for-handling-benzamide-d5
https://www.benchchem.com/product/b13443710#personal-protective-equipment-for-handling-benzamide-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13443710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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